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Compound of Interest

Compound Name: 2,6-Piperazinediethanol

CAS No.: 3540-43-0

Cat. No.: B13821531

Get Quote

An Important Note on Nomenclature: The request for a technical guide on "2,6-
Piperazinediethanol" highlights a critical aspect of chemical nomenclature. While the "2,6-"

designation logically suggests the attachment of two ethanol groups to the carbon atoms at the

2nd and 6th positions of the piperazine ring, a thorough review of chemical literature and

databases reveals a scarcity of information on this specific isomer. In contrast, piperazine

derivatives with substitutions on the nitrogen atoms are significantly more common and well-

documented. This guide will, therefore, focus on the readily available and industrially significant

isomers: 1-(2-Hydroxyethyl)piperazine and 1,4-Piperazinediethanol, with a primary emphasis

on the latter as a di-substituted ethanol derivative. It is plausible that "2,6-
Piperazinediethanol" may be a less common isomer or a misnomer for one of these more

prevalent compounds.

Introduction to Hydroxyethylated Piperazines
Piperazine and its derivatives are a cornerstone in medicinal chemistry and materials science.

[1] The introduction of hydroxyethyl groups onto the piperazine scaffold enhances hydrophilicity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13821531#bc-rfq
https://www.benchchem.com/product/b13821531/docs?utm_src=pdf-body#navigating-the-isomeric-landscape-of-piperazinediethanol-a-technical-guide-for-researchers
https://www.benchchem.com/product/b13821531/docs?utm_src=pdf-body#navigating-the-isomeric-landscape-of-piperazinediethanol-a-technical-guide-for-researchers
https://www.benchchem.com/product/b13821531/docs?utm_src=pdf-body#navigating-the-isomeric-landscape-of-piperazinediethanol-a-technical-guide-for-researchers
https://www.benchchem.com/product/b13821531/docs?utm_src=pdf-body#navigating-the-isomeric-landscape-of-piperazinediethanol-a-technical-guide-for-researchers
https://pubs.acs.org/doi/10.1021/ol702891p
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13821531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and provides reactive sites for further chemical modifications. These characteristics are

instrumental in tuning the pharmacokinetic profiles of drug candidates and in the synthesis of

polymers and other functional materials.[2][3] This guide provides an in-depth exploration of the

molecular characteristics, synthesis, and applications of the most common hydroxyethylated

piperazines.

Molecular Formula and Weight
The fundamental molecular properties of the key piperazinediethanol isomers are summarized

below.

Compound
Name

Synonym(s)
Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number

1-(2-

Hydroxyethyl)pip

erazine

N-(2-

Hydroxyethyl)pip

erazine, 1-

Piperazineethan

ol

C6H14N2O 130.19 103-76-4[4][5]

1,4-

Piperazinedietha

nol

N,N'-Bis(2-

hydroxyethyl)pip

erazine

C8H18N2O2 174.24 122-96-3[6][7]

Physicochemical Properties
The physical and chemical properties of these compounds dictate their handling, reactivity, and

applications.

Table of Physicochemical Properties:
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Property
1-(2-
Hydroxyethyl)piperazine

1,4-Piperazinediethanol

Appearance
Clear, colorless to pale yellow

oily liquid[5]
White crystalline powder[6]

Melting Point -39 °C to -38.5 °C[4][5] 133.5-136 °C[7]

Boiling Point 242-246 °C[4][5] 215-220 °C at 50 mmHg[7]

Density
1.060 - 1.061 g/mL at 25 °C[4]

[5]
1.097 g/cm³

Solubility

Miscible in water; soluble in

ethanol, acetone, ether, and

benzene. Slightly soluble in

chloroform and methanol.[4]

Soluble in water. Slightly

soluble in DMSO and

methanol.[2][7]

Flash Point >230 °F (>110 °C)[5] 166 °C[7]

Synthesis and Manufacturing
The synthesis of hydroxyethylated piperazines is typically achieved through the reaction of

piperazine with ethylene oxide. The stoichiometry of the reactants is a key factor in determining

the final product distribution.

Conceptual Synthesis Workflow
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Caption: Generalized synthesis pathway for hydroxyethylated piperazines.

A general procedure involves the slow addition of ethylene oxide to an aqueous solution of

piperazine under controlled temperature and pressure. An excess of piperazine favors the

formation of the mono-substituted product, 1-(2-hydroxyethyl)piperazine. Conversely, an

excess of ethylene oxide drives the reaction towards the di-substituted product, 1,4-

piperazinediethanol. The final products are then purified, typically by vacuum distillation.

Applications in Research and Drug Development
The piperazine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous

FDA-approved drugs.[8] The addition of hydroxyethyl groups can further enhance the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b13821531/docs?utm_src=pdf-body-img#navigating-the-isomeric-landscape-of-piperazinediethanol-a-technical-guide-for-researchers
https://www.mdpi.com/2673-401X/2/4/18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13821531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pharmacological properties of these molecules.

Key Application Areas:
Drug Intermediates: Both 1-(2-hydroxyethyl)piperazine and 1,4-piperazinediethanol serve as

crucial intermediates in the synthesis of active pharmaceutical ingredients (APIs).[2][4] They

are particularly valuable in the development of neuroleptic agents and other central nervous

system drugs.[5]

Improving Bioavailability: The hydroxyethyl groups can increase the aqueous solubility of a

drug molecule, which can lead to improved oral bioavailability.[3]

Scaffolding for Drug Design: The piperazine ring provides a rigid, yet conformationally

mobile, core for the attachment of various pharmacophores. The nitrogen atoms can be

functionalized to interact with biological targets, while the hydroxyethyl groups offer points for

further derivatization.

Polymer Chemistry: 1,4-Piperazinediethanol is used in the synthesis of polyurethanes and

other polymers, where it can act as a chain extender or cross-linker.[2]

Corrosion Inhibitors and Surfactants: The amphiphilic nature of these molecules makes them

effective as corrosion inhibitors and as components in the formulation of surfactants.[4]

Logical Flow of Application in Drug Discovery

Core Compound Chemical Modification Screening & Optimization Lead Compound

1,4-Piperazinediethanol Derivatization at
-OH or N-H groups High-Throughput Screening Structure-Activity

Relationship (SAR) Studies
Lead Compound

for Drug Development

Click to download full resolution via product page

Caption: Role of 1,4-Piperazinediethanol as a scaffold in drug discovery.

Experimental Protocols
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Protocol: Synthesis of a Hypothetical Drug Intermediate
from 1,4-Piperazinediethanol
This protocol describes a representative two-step synthesis of a hypothetical drug intermediate,

illustrating the utility of 1,4-piperazinediethanol as a starting material.

Step 1: Ditosylation of 1,4-Piperazinediethanol

Reaction Setup: To a solution of 1,4-piperazinediethanol (1 eq.) in dichloromethane (DCM) at

0 °C, add triethylamine (2.5 eq.).

Reagent Addition: Slowly add a solution of p-toluenesulfonyl chloride (2.2 eq.) in DCM to the

reaction mixture.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction with water. Separate the organic layer, wash

with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to yield the

ditosylated intermediate.

Step 2: Nucleophilic Substitution with a Phenolic Compound

Reaction Setup: To a solution of a substituted phenol (2.2 eq.) in dimethylformamide (DMF),

add potassium carbonate (3 eq.).

Reagent Addition: Add the ditosylated intermediate from Step 1 (1 eq.) to the mixture.

Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 8-12 hours.

Workup: After cooling to room temperature, pour the reaction mixture into ice water. Collect

the precipitate by filtration and wash with water.

Purification: Recrystallize the crude product from a suitable solvent system (e.g.,

ethanol/water) to obtain the purified final product.
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Safety and Handling
1-(2-Hydroxyethyl)piperazine: Causes skin irritation and serious eye damage. May cause

respiratory irritation.[9]

1,4-Piperazinediethanol: Causes serious eye damage.[6]

General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle in a well-ventilated area or under a fume hood.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water and seek medical

attention.

Conclusion
While the specific compound "2,6-Piperazinediethanol" remains elusive in common chemical

literature, the isomeric N-substituted derivatives, 1-(2-hydroxyethyl)piperazine and 1,4-

piperazinediethanol, are compounds of significant scientific and industrial interest. Their

versatile chemical nature, stemming from the combination of the piperazine core and reactive

hydroxyethyl groups, makes them invaluable building blocks in the synthesis of

pharmaceuticals, polymers, and other specialty chemicals. A clear understanding of the

properties and reactivity of these common isomers is essential for researchers and drug

development professionals working with piperazine-based molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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